4-(2-Methylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(2-methylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C17H21NO4/c1-12-7-3-4-8-13(12)15(19)18-14(16(20)21)11-22-17(18)9-5-2-6-10-17/h3-4,7-8,14H,2,5-6,9-11H2,1H3,(H,20,21)
• InChI Key: PMZCCWMVDFFJNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2C(COC23CCCCC3)C(=O)O
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol

Description

Chemical Reactions Analysis

Carboxylic acids can undergo a variety of chemical reactions. They can be converted into esters, acid chlorides, and acid anhydrides. The specific reactions that “4-(2-Methylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid” can undergo would depend on its specific structure and the conditions under which it is reacted.

Scientific Research Applications

MBODCA has been studied for its potential applications in scientific research. One potential application is as a catalyst in organic synthesis. MBODCA has been found to be an effective catalyst for the synthesis of a variety of compounds, including amino acids, peptides, and heterocycles. In addition, MBODCA has been studied for its potential as a drug delivery system. It has been found to be an effective prodrug, meaning that it can be used to deliver drugs to specific targets in the body.

Mechanism of Action

The mechanism of action of MBODCA is not yet fully understood. However, it is believed that the compound works by binding to certain receptors in the body and triggering a cascade of biochemical reactions that lead to the desired effect. For example, when MBODCA is used as a drug delivery system, it is believed to bind to certain receptors in the body and activate pathways that lead to the release of the drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of MBODCA are still being studied. However, it has been found to have some effects on the body. For example, MBODCA has been found to increase the activity of certain enzymes, such as chymotrypsin and trypsin. It has also been found to increase the activity of certain hormones, such as insulin and glucagon. In addition, MBODCA has been found to have some anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

MBODCA has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize. In addition, it is relatively stable and can be stored for long periods of time. However, it is important to note that MBODCA is a relatively new compound and there is still much to be learned about its properties and effects. As such, there are some limitations to its use in lab experiments. For example, it is not yet known how MBODCA will interact with other compounds in the body, or how it will affect the body over long periods of time.

Future Directions

There are several potential future directions for MBODCA research. One potential direction is to further investigate its potential as a drug delivery system. This could involve studying how it interacts with other compounds in the body, and how it affects the body over long periods of time. In addition, further research could be done to explore its potential as a catalyst for organic synthesis. This could involve studying its ability to catalyze the synthesis of more complex compounds, such as proteins and nucleic acids. Finally, further research could be done to explore its potential as a prodrug. This could involve studying its ability to activate pathways that lead to the release of drugs in the body.

Synthesis Methods

The synthesis of MBODCA has been achieved through a series of reactions. The first step involves the reaction of 2-methylbenzaldehyde with acetic anhydride and pyridine, resulting in the formation of 2-methylbenzoyl acetate. This intermediate is then reacted with ethylenediamine and sodium bicarbonate to form the desired product, MBODCA. The overall reaction is shown below:
2-Methylbenzaldehyde + Acetic anhydride + Pyridine → 2-Methylbenzoyl acetate
2-Methylbenzoyl acetate + Ethylenediamine + Sodium bicarbonate → 4-(2-Methylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid